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Compound of Interest

Compound Name: Hexatetracontane

Cat. No.: B1581753 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper

disposal of all laboratory chemicals is a critical component of maintaining a safe and compliant

working environment. This guide provides essential, step-by-step procedures for the proper

disposal of Hexatetracontane, a long-chain alkane.

Immediate Safety and Handling Precautions
While Hexatetracontane is not classified as a hazardous substance under OSHA's Hazard

Communication Standard (29 CFR 1910.1200), it is crucial to adhere to standard laboratory

safety protocols to minimize any potential risks.[1]

Personal Protective Equipment (PPE): Before handling Hexatetracontane, all personnel must

be equipped with the following PPE to prevent direct contact and inhalation of dust particles:

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

[2][3]

Hand Protection: Nitrile gloves are recommended for handling this solid chemical.[4][5]

Body Protection: A standard laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: In cases where dust may be generated, a dust mask or respirator

should be used.
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Engineering Controls: Work with Hexatetracontane in a well-ventilated area. The use of a

chemical fume hood is recommended if there is a potential for dust generation.

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the disposal of non-hazardous

solid chemical waste such as Hexatetracontane.

Waste Identification and Segregation:

Confirm that the waste is solely Hexatetracontane and is not mixed with any hazardous

substances. If Hexatetracontane is mixed with a listed hazardous waste, the entire

mixture must be treated as hazardous waste.

Segregate the solid Hexatetracontane waste from all other chemical waste streams.

Containerization:

Place the solid Hexatetracontane waste in a clearly labeled, sealed container.

The container must be in good condition and compatible with the chemical.

Label the container as "Non-Hazardous Waste" and clearly identify the contents as

"Hexatetracontane." Include the accumulation start date on the label.

Disposal Pathway:

As a non-hazardous solid waste, Hexatetracontane can typically be disposed of in the

regular laboratory trash that is sent to a sanitary landfill.

Crucially, consult and adhere to your institution's specific guidelines and local regulations

for non-hazardous waste disposal. Some institutions may have unique procedures.

Do not dispose of solid chemicals in laboratory trash cans that are handled by custodial

staff not trained in chemical waste disposal. The waste should be placed directly into the

designated dumpster for non-hazardous solid waste.

Empty Container Disposal:
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An "empty" container that held Hexatetracontane can be disposed of in the regular trash.

To be considered "RCRA empty," the container must have no visible solid residue that can

be scraped out.

Before disposal, deface or remove the original product label to prevent confusion.

Hexatetracontane Properties
The following table summarizes key quantitative data for Hexatetracontane:

Property Value Unit

Molecular Formula C₄₆H₉₄

Molecular Weight 647.2 g/mol

Melting Point 87-89 °C

Boiling Point 569.8 °C

Density 0.82 g/cm³

Solubility in Water Insoluble

Source: PubChem CID 522399

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Hexatetracontane.
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Hexatetracontane Disposal Workflow
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Caption: Disposal workflow for Hexatetracontane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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